Cas no 2877767-07-0 (N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide)

• Product name: N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide
• CAS No: 2877767-07-0
• MF: C₂₀H₂₉N₃O₂S
• MW: 375.528163671494
• CID: 5330840
• PubChem ID: 165434188

N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• F6806-7359
• N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide
• AKOS040881860
• 2877767-07-0
• N-[(4-Methylphenyl)methyl]-4-(4-thiomorpholinylcarbonyl)-1-piperidineacetamide

• Inchi： 1S/C20H29N3O2S/c1-16-2-4-17(5-3-16)14-21-19(24)15-22-8-6-18(7-9-22)20(25)23-10-12-26-13-11-23/h2-5,18H,6-15H2,1H3,(H,21,24)
• InChI Key： QIEZIRJWXLOWRY-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=C(C)C=C2)=O)CCC(C(N2CCSCC2)=O)CC1

Computed Properties

• Exact Mass: 375.19804835g/mol
• Monoisotopic Mass: 375.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.0±55.0 °C(Predicted)
• pka: 15.48±0.46(Predicted)

Additional information on N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide

Professional Introduction to N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide (CAS No. 2877767-07-0)

N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2877767-07-0, represents a novel molecular structure that combines elements of aromatic rings, heterocyclic moieties, and amide functionalities. Such structural features are often leveraged to create molecules with potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions.

The core structure of N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide incorporates a 4-methylphenyl group, which is a benzene derivative substituted with a methyl group at the fourth position. This aromatic ring system is known for its stability and ability to interact favorably with biological targets due to its hydrophobic nature. The presence of the methyl group enhances the lipophilicity of the molecule, making it more likely to cross biological membranes, which is a critical factor for drug bioavailability.

Additionally, the compound features a thiomorpholine-4-carbonyl moiety, which is a sulfur-containing heterocycle linked to a piperidine ring. Thiomorpholine derivatives are widely studied for their pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The incorporation of this moiety into the molecular framework suggests that N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide may exhibit similar beneficial effects. The thiomorpholine ring's ability to form hydrogen bonds and its flexibility contribute to its potential as a pharmacophore in drug design.

The amide functionality at the second position of the molecule, represented as -NHCO-, is another key structural element. Amides are common in bioactive molecules due to their ability to participate in hydrogen bonding interactions, both within the molecule and with biological targets. This feature enhances the compound's solubility and binding affinity, making it a valuable component in drug development. The specific arrangement of the amide group in relation to the thiomorpholine and piperidine moieties likely influences the compound's overall pharmacokinetic properties.

In recent years, there has been growing interest in developing small molecules that can modulate CNS function through novel mechanisms. N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide fits into this category, as its structural features suggest potential activity in pathways relevant to neurodegenerative diseases and psychiatric disorders. For instance, studies have shown that thiomorpholine derivatives can interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects.

The piperidine ring in the compound's structure is another important pharmacophoric element. Piperidine derivatives are well-documented for their role in various pharmaceuticals, including antipsychotics and antihistamines. The presence of this ring system in N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide may contribute to its ability to interact with specific biological targets involved in CNS regulation. The combination of these structural elements makes this compound a promising candidate for further investigation.

Current research in medicinal chemistry often emphasizes the development of molecules with multiple binding sites or allosteric modulatory capabilities. N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide's complex structure suggests that it may be capable of engaging with multiple targets or modulating existing ones indirectly. This multifaceted approach can lead to more potent and selective therapeutic agents with fewer side effects.

The synthesis of such complex molecules requires careful consideration of reaction conditions and synthetic pathways. Advanced techniques in organic synthesis, including transition metal catalysis and flow chemistry, have enabled the efficient preparation of intricate structures like N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide. These methods not only improve yield but also enhance purity, which is crucial for pharmaceutical applications.

In conclusion, N-[(4-methylphenyl)methyl]-2-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]acetamide (CAS No. 2877767-07) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its combination of aromatic rings, heterocyclic moieties, and amide functionalities positions it as a candidate for further exploration in treating CNS disorders and other conditions. The ongoing research into its pharmacological properties underscores its importance as an object of study in modern medicinal chemistry.